Cas no 168686-52-0 (5-Ethyl-2-methyl-4H-pyrazolo[1,5-a]pyrimidin-7-one)

• Product Name: 5-Ethyl-2-methyl-4H-pyrazolo[1,5-a]pyrimidin-7-one
• CAS No: 168686-52-0
• MF: C₉H₁₁N₃O
• MW: 177.203141450882
• MDL: MFCD07640114
• CID: 1070636
• PubChem ID: 17580770
• Update Time: 2025-04-20

5-Ethyl-2-methyl-4H-pyrazolo[1,5-a]pyrimidin-7-one Chemical and Physical Properties

Names and Identifiers

• 5-Ethyl-2-methyl-4H-pyrazolo[1,5-a]pyrimidin-7-one
• STL582998
• 5-ethyl-2-methyl-1H-pyrazolo[1,5-a]pyrimidin-7-one
• STK583382
• 5-Ethyl-2-methylpyrazolo[1,5-a]pyrimidin-7(4H)-one
• AKOS000302007
• 168686-52-0
• 5-ethyl-2-methylpyrazolo[1,5-a]pyrimidin-7-ol
• AKOS005506761

• MDL： MFCD07640114
• Inchi： 1S/C9H11N3O/c1-3-7-5-9(13)12-8(10-7)4-6(2)11-12/h4-5,11H,3H2,1-2H3
• InChI Key： KIOIWYLKRMOOBP-UHFFFAOYSA-N
• SMILES： O=C1C=C(CC)N=C2C=C(C)NN21

Computed Properties

• Exact Mass: 177.090211983g/mol
• Monoisotopic Mass: 177.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 44.7Ų